Cas no 1695208-33-3 (3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1695208-33-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5905222
• PubChem ID: 165618627
• Update Time: 2025-10-16

3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1841645
• 1695208-33-3

• Inchi： 1S/C12H15NO3/c1-12(2)9(10(12)11(14)15)7-4-5-8(16-3)13-6-7/h4-6,9-10H,1-3H3,(H,14,15)
• InChI Key： IZVCAJDATKTKTO-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NC(=CC=2)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1695208-33-3)

3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1695208-33-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is defined by a cyclopropane ring substituted with a 6-methoxypyridin-3-yl group and two methyl groups. The cyclopropane ring, known for its high ring strain and reactivity, contributes to the compound's unique chemical behavior. The 6-methoxypyridin-3-yl group, on the other hand, imparts additional stability and functional diversity. These structural elements collectively influence the compound's pharmacological properties and its interactions with biological targets.

The synthesis of 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored through various methodologies. One common approach involves the reaction of a suitable cyclopropane precursor with a 6-methoxypyridine derivative. Recent studies have reported the use of transition-metal-catalyzed cross-coupling reactions to achieve high yields and stereoselectivity. For instance, palladium-catalyzed coupling reactions have been particularly effective in synthesizing this compound with high efficiency and purity. These synthetic strategies not only enhance the accessibility of the compound but also facilitate its large-scale production for further research and development.

In terms of biological activity, 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated significant anti-inflammatory properties. Preclinical studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation. These findings suggest that 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid could be a potential therapeutic agent for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis by enhancing antioxidant defense mechanisms and inhibiting the activation of microglia. These neuroprotective properties make it a candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are further investigating its efficacy and safety in these contexts.

The pharmacokinetic profile of 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is another critical aspect of its evaluation as a potential drug candidate. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been shown to have good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug intended for chronic administration. Additionally, it has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

The structural versatility of 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid also opens up opportunities for structure-based drug design. Researchers are actively exploring modifications to the core structure to optimize its pharmacological properties further. For example, substituting different functional groups on the pyridine ring or altering the cyclopropane moiety can lead to compounds with enhanced potency or selectivity. These efforts are crucial for developing more effective therapeutic agents with improved safety profiles.

In conclusion, 3-(6-methoxypyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1695208-33-3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it a promising candidate for treating inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from clinical trials and further studies, this compound may well become an important addition to the arsenal of drugs used to combat these challenging conditions.